9-(2-Chloro-6-fluorophenyl)-6-(4-chlorophenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one

• IUPAC Name: 9-(2-chloro-6-fluorophenyl)-6-(4-chlorophenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C25H19Cl2FN2O/c26-16-10-8-14(9-11-16)25-24-21(29-19-6-1-2-7-20(19)30-25)12-15(13-22(24)31)23-17(27)4-3-5-18(23)28/h1-11,15,25,29-30H,12-13H2
• InChI Key: REORVZHIQLLKGH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1NC3=CC=CC=C3NC2C4=CC=C(C=C4)Cl)C5=C(C=CC=C5Cl)F
• Molecular Formula: C25H19Cl2FN2O
• Molecular Weight: 453.3 g/mol

Description

9-(2-Chloro-6-fluorophenyl)-6-(4-chlorophenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one is a useful research compound. Its molecular formula is C25H19Cl2FN2O and its molecular weight is 453.34. The purity is usually 95%.
BenchChem offers high-quality 9-(2-Chloro-6-fluorophenyl)-6-(4-chlorophenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(2-Chloro-6-fluorophenyl)-6-(4-chlorophenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Aspects of Benzodiazepines

Benzodiazepines, including the compound 9-(2-Chloro-6-fluorophenyl)-6-(4-chlorophenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one, are pivotal in the pharmaceutical industry due to their varied biological activities like anticonvulsion, anti-anxiety, and hypnotic effects. A comprehensive study by Teli et al. (2023) highlighted the significant synthetic approaches of 1,4- and 1,5-benzodiazepines using o-phenylenediamine, underscoring the extensive research and development in this field to explore novel and efficient synthesis methods for these biologically active compounds (Teli et al., 2023).

Optoelectronic Applications

In the realm of optoelectronics, the incorporation of benzodiazepine structures into π-extended conjugated systems has been identified as highly valuable. Lipunova et al. (2018) reviewed the synthesis and application of quinazoline derivatives, a subset of benzodiazepines, in creating novel optoelectronic materials. Their study revealed the significant potential of these compounds in fabricating materials for organic light-emitting diodes (OLEDs), including white OLEDs and red phosphorescent OLEDs, underscoring their importance in the development of advanced optoelectronic devices (Lipunova et al., 2018).